Cas no 298219-43-9 ((E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile)

• Product Name: (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile
• CAS No: 298219-43-9
• CID: 4644135
• Update Time: 2025-07-20

(E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-[4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-YL]-3-(2-FURYL)-2-PROPENENITRILE
• 2-(4-(4-Fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile
• (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile

Additional information on (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile

Recent Advances in the Study of (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile (CAS: 298219-43-9)

The compound (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile (CAS: 298219-43-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and furan moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

Recent studies have highlighted the role of (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The compound exhibited a high binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile has shown promise in the field of oncology. A preclinical study conducted by researchers at the National Cancer Institute revealed that this compound could induce apoptosis in various cancer cell lines, including breast and colon cancer, through the modulation of the PI3K/AKT/mTOR signaling pathway. The study further suggested that the compound's unique chemical structure contributes to its ability to penetrate cell membranes and interact with intracellular targets effectively.

The synthesis and optimization of (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile have also been a focal point of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, making it more accessible for further pharmacological studies. The authors emphasized the importance of the (E)-configuration in maintaining the compound's biological activity, as the (Z)-isomer exhibited significantly reduced efficacy.

Despite these promising findings, challenges remain in the development of (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, necessitating further structural modifications to enhance its stability and bioavailability. Additionally, more extensive toxicological evaluations are required to ensure its safety profile before advancing to clinical trials.

In conclusion, (E)-2-4-(4-Fluorophenyl)-1,3-thiazol-2-yl-3-(2-furyl)-2-propenenitrile (CAS: 298219-43-9) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical evaluations to pave the way for potential clinical applications.